5-[4-(1-Imidazolyl)phenoxy]-1-phenyltetrazole

• Molecular Formula: C16H12N6O
• Molecular Weight: 304.31 g/mol
• IUPAC Name: 5-(4-imidazol-1-ylphenoxy)-1-phenyltetrazole
• InChI: InChI=1S/C16H12N6O/c1-2-4-14(5-3-1)22-16(18-19-20-22)23-15-8-6-13(7-9-15)21-11-10-17-12-21/h1-12H
• InChI Key: CBVWHRCGFLHGCV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=N2)OC3=CC=C(C=C3)N4C=CN=C4

Description

5-[4-(1-imidazolyl)phenoxy]-1-phenyltetrazole is a member of tetrazoles.

Scientific Research Applications

Photochemical Studies

5-phenoxy-1-phenyltetrazole (5PPT), a related compound, has been the subject of photochemical studies, revealing intricate details about its molecular structure, vibrational spectroscopy, and photochemical behavior. These studies, conducted in argon and nitrogen cryogenic matrices, employed infrared spectroscopy and theoretical calculations to investigate the compound's behavior under UV-laser irradiation, yielding insights into its potential energy landscape and conformational behavior. Such research contributes to the fundamental understanding of molecular dynamics and photochemical reactions (Borba et al., 2015).

Corrosion Inhibition

Studies on phenyltetrazole substituted compounds have demonstrated their effectiveness in inhibiting corrosion of mild steel in hydrochloric acid. The variations in molecular structure among these compounds correlate with their inhibition efficiency, showcasing their potential as protective agents against metal corrosion, a critical aspect in industrial maintenance (Elkacimi et al., 2012).

Antimicrobial Properties

Research on novel 1,4,5-triphenyl-1H-imidazol-[1,2,3]-triazole derivatives, including structures similar to 5-[4-(1-Imidazolyl)phenoxy]-1-phenyltetrazole, highlighted their significant antimicrobial activity against various bacterial and fungal species. Such compounds have potential applications in developing new antimicrobial agents to combat resistant pathogens (Kumar et al., 2017).

Dye-Sensitized Solar Cells

Compounds based on the phenyltetrazole system, related to 5-[4-(1-Imidazolyl)phenoxy]-1-phenyltetrazole, have been utilized as co-adsorbents in dye-sensitized solar cells (DSSCs). These studies explore the impact of molecular structure on the performance of DSSCs, contributing to the advancement of solar energy technology (Silva & Freeman, 2019).

Inhibitory Effects on Mild Steel Corrosion

Phenyltetrazole compounds have demonstrated notable inhibitory effects on the corrosion of mild steel in acidic solutions. This research holds importance for the protection and longevity of industrial materials and structures (Mahmmod et al., 2020).

Photochromic Compounds

The development of thiophene-substituted phenoxyl-imidazolyl radical complexes, related to the chemical structure , has shed light on the potential of these compounds as novel photochromic materials. Their sensitivity to visible light and color fading speed indicate their utility in applications requiring light-responsive materials (Ikezawa et al., 2016).